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Compound of Interest

Compound Name: GR95030X

Cat. No.: B1234858 Get Quote

For Research Use Only

Introduction
GR95030X is a potent and selective antagonist of the glucocorticoid receptor (GR). It is an

invaluable tool for in vitro and in vivo studies aimed at elucidating the physiological and

pathological roles of glucocorticoid signaling. These application notes provide detailed

protocols for the preparation of GR95030X stock solutions and an overview of its mechanism of

action.

Physicochemical Properties
Property Value

Molecular Formula C₂₁H₂₄FN₃O₄

Molecular Weight 417.44 g/mol

Appearance White to off-white solid

Purity ≥98% (by HPLC)

Solubility Data
The solubility of GR95030X was determined in various common laboratory solvents. It is

recommended to use DMSO for the initial stock solution preparation.
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Solvent Solubility (at 25°C)

DMSO ≥ 50 mg/mL (≥ 119.78 mM)

Ethanol ~10 mg/mL

Methanol ~5 mg/mL

Water Insoluble

PBS (pH 7.2) Insoluble

Experimental Protocols
Preparation of a 10 mM GR95030X Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of GR95030X in DMSO.

Materials:

GR95030X powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Equilibration: Allow the vial of GR95030X powder to equilibrate to room temperature for 15-

20 minutes before opening to prevent moisture condensation.

Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh the

desired amount of GR95030X powder. For example, to prepare 1 mL of a 10 mM stock

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1234858?utm_src=pdf-body
https://www.benchchem.com/product/b1234858?utm_src=pdf-body
https://www.benchchem.com/product/b1234858?utm_src=pdf-body
https://www.benchchem.com/product/b1234858?utm_src=pdf-body
https://www.benchchem.com/product/b1234858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solution, weigh 4.17 mg of GR95030X (Molecular Weight = 417.44 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the GR95030X powder. For a 10 mM solution with 4.17 mg of the compound, add

1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear and free of any visible particulates.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber-colored microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the

aliquots at -20°C for short-term storage (1-2 months) or at -80°C for long-term storage (up to

6 months).

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be serially diluted to the final desired

concentration in the cell culture medium.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically

≤0.1%) to avoid solvent-induced cytotoxicity.

Prepare fresh working solutions from the stock solution for each experiment.

Due to the poor aqueous solubility of GR95030X, ensure that the compound does not

precipitate out of solution when diluted into the aqueous-based culture medium. If

precipitation occurs, consider using a lower concentration or a different formulation

approach.

Storage and Stability
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Storage Condition Stability

Solid Powder 12 months at -20°C

Stock Solution in DMSO 6 months at -80°C

2 months at -20°C

Note: Avoid repeated freeze-thaw cycles of the stock solution. Protect from light and moisture.

Mechanism of Action
GR95030X is a competitive antagonist of the glucocorticoid receptor. In the absence of an

agonist, the GR resides in the cytoplasm in a complex with heat shock proteins (HSPs).[1][2]

Upon binding of an agonist, such as cortisol, the GR undergoes a conformational change,

dissociates from the HSPs, and translocates to the nucleus.[1][2] In the nucleus, it binds to

Glucocorticoid Response Elements (GREs) on the DNA, leading to the transactivation or

transrepression of target genes.[3] GR95030X binds to the GR but does not induce the

necessary conformational changes for the dissociation of HSPs and subsequent nuclear

translocation. By occupying the receptor, GR95030X effectively blocks the binding of

endogenous glucocorticoids and prevents the downstream signaling cascade.

Visualizations

Preparation Storage & Use

Start: GR95030X Powder Weigh GR95030XEquilibrate to RT Add Anhydrous DMSO Vortex to Dissolve Visually Inspect for Clarity
Particulates Present

Aliquot into Single-Use TubesClear Solution Store at -20°C or -80°C Prepare Working SolutionFor Experiment End: Use in Experiment

Click to download full resolution via product page

Caption: Workflow for GR95030X Stock Solution Preparation.
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Caption: GR95030X Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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